molecular formula C9H3F4NO B8453534 3-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanenitrile

3-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanenitrile

Cat. No.: B8453534
M. Wt: 217.12 g/mol
InChI Key: MGLRHWFCBVCYIN-UHFFFAOYSA-N
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Description

3-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanenitrile is a useful research compound. Its molecular formula is C9H3F4NO and its molecular weight is 217.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H3F4NO

Molecular Weight

217.12 g/mol

IUPAC Name

3-oxo-3-(2,3,4,5-tetrafluorophenyl)propanenitrile

InChI

InChI=1S/C9H3F4NO/c10-5-3-4(6(15)1-2-14)7(11)9(13)8(5)12/h3H,1H2

InChI Key

MGLRHWFCBVCYIN-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1F)F)F)F)C(=O)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 2-cyano-3-hydroxy-3-(2,3,4,5-tetrafluorophenyl)acrylate (75.1 g) is added to a solution of sodium hydroxyde (110 g) in water (1.1 liter) and the mixture is stirred at room temperature for 26 hours. To the reaction mixture is added ice (1.3 Kg) and conc. HCl. After 1 hour, the precipitate is filtered and washed with dil. HCl to yield 2-(2,3,4,5-tetrafluorobenzoyl)acetonitrile (52.7 g) as a light cream colored powder, m.p. 60°-61° C.
Name
Methyl 2-cyano-3-hydroxy-3-(2,3,4,5-tetrafluorophenyl)acrylate
Quantity
75.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1.1 L
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
1.3 kg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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